2-(2-Butoxyethoxy)ethanamine
Overview
Description
“2-(2-Butoxyethoxy)ethanamine” is an organic compound that belongs to the category of alkanolamines. It is also known as BEEA. The molecular formula of this compound is C8H19NO2 .
Molecular Structure Analysis
The molecular weight of “2-(2-Butoxyethoxy)ethanamine” is 161.242 Da . The IUPAC Standard InChI of this compound is InChI=1S/C8H18O3/c1-2-3-5-10-7-8-11-6-4-9/h9H,2-8H2,1H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2-Butoxyethoxy)ethanamine” include a molecular weight of 161.242 g/mol . In a study on binary liquid mixtures of 2-(2-Butoxyethoxy)ethanol with amines, values of excess molar volume, excess acoustic impedance, and excess intermolecular free length were computed .
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Route Development : Luo et al. (2008) describe a novel synthetic route for 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanamine, a key intermediate in the production of Silodosin, which is used for treating benign prostatic hyperplasia. This research highlights the utility of 2-(2-Butoxyethoxy)ethanamine derivatives in pharmaceutical synthesis (Luo, Chen, Zhang, & Huang, 2008).
Chemical Analysis and Characterization : In the field of forensic chemistry, compounds such as 2-(Decyithio)Ethanamine Hydrochloride are analyzed for their role in biocidal activities and corrosion inhibition, as noted by Walter & Cooke (1997). This showcases the relevance of such compounds in industrial applications (Walter & Cooke, 1997).
Applications in Biological and Pharmaceutical Research
DNA Interaction Studies : Kumar et al. (2012) explored Cu(II) complexes of tridentate ligands, including derivatives of 2-(2-Butoxyethoxy)ethanamine, demonstrating their potential in DNA binding and cytotoxicity studies. This indicates their applicability in the development of new therapeutic agents (Kumar et al., 2012).
Mercury Detection : Wanichacheva et al. (2009) developed a novel sensor based on derivatives of 2-(2-Butoxyethoxy)ethanamine for the selective optical detection of mercury ions. This highlights the compound's utility in environmental monitoring and safety (Wanichacheva, Siriprumpoonthum, Kamkaew, & Grudpan, 2009).
Safety and Hazards
“2-(2-Butoxyethoxy)ethanamine” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause serious eye irritation and may cause damage to organs through prolonged or repeated exposure . The safety data sheet recommends wearing personal protective equipment, avoiding contact with skin, eyes, and clothing, and not breathing vapors or spray mist .
Mechanism of Action
Target of Action
This compound is a complex organic molecule, and its interactions within biological systems can be multifaceted and diverse .
Mode of Action
It is known that the compound can interact with various biological molecules due to its polar nature, potentially influencing cellular processes .
Biochemical Pathways
Given its chemical structure, it might interact with a variety of biochemical pathways, potentially influencing cellular functions .
Pharmacokinetics
As such, the impact of these properties on the bioavailability of 2-(2-Butoxyethoxy)ethanamine is currently unknown .
Result of Action
Therefore, a detailed description of the results of its action is currently unavailable .
properties
IUPAC Name |
2-(2-butoxyethoxy)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO2/c1-2-3-5-10-7-8-11-6-4-9/h2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVFVRCPHJZOLAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCOCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00979545 |
Source
|
| Record name | 2-(2-Butoxyethoxy)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Butoxyethoxy)ethanamine | |
CAS RN |
6338-53-0 |
Source
|
| Record name | NSC40758 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40758 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(2-Butoxyethoxy)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-Butoxyethoxy)ethanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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